Cas no 27018-17-3 (2,4-Quinazolinediamine,6,7-dimethyl-)

• Product Name: 2,4-Quinazolinediamine,6,7-dimethyl-
• CAS No: 27018-17-3
• MF: C₁₀H₁₂N₄
• MW: 188.22908115387
• CID: 273719
• PubChem ID: 461908
• Update Time: 2025-04-19

2,4-Quinazolinediamine,6,7-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 2,4-Quinazolinediamine,6,7-dimethyl-
• 6,7-dimethylquinazoline-2,4-diamine
• 2,4-Quinazolinediamine, 6,7-dimethyl-
• 27018-17-3
• DTXSID20181502

• Inchi： 1S/C10H12N4/c1-5-3-7-8(4-6(5)2)13-10(12)14-9(7)11/h3-4H,1-2H3,(H4,11,12,13,14)
• InChI Key： KNHDLJWGGLHFBJ-UHFFFAOYSA-N
• SMILES： N1C(N)=NC(=C2C=C(C)C(C)=CC=12)N

Computed Properties

• Exact Mass: 188.10636
• Monoisotopic Mass: 188.106196400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 77.8Ų

Experimental Properties

• PSA: 77.82

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines